Cas no 623565-58-2 ({4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-yl}methanol)

• Product Name: {4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-yl}methanol
• CAS No: 623565-58-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD16620641
• CID: 956546
• PubChem ID: 11845787
• Update Time: 2025-07-20

{4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-4H-Pyrazolo[5,1-c][1,4]oxazine-2-methanol
• (6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanol
• 4H-Pyrazolo[5,1-c][1,4]oxazine-2-methanol, 6,7-dihydro-
• 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-ylmethanol
• DB-344782
• EN300-267889
• (6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-yl)methanol
• 6,7-Dihydro-4H-pyrazolo[5,1-c][1.4]oxazin-2-ylmethanol
• {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol
• BHXIVJNUCBWSFO-UHFFFAOYSA-N
• 4H-Pyrazolo[5,1-c][1,4]oxazine-2-methanol, 6,7-dihydro-
• SCHEMBL3546484
• DTXSID70474350
• 623565-58-2
• {4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-yl}methanol

• MDL： MFCD16620641
• Inchi： 1S/C7H10N2O2/c10-4-6-3-7-5-11-2-1-9(7)8-6/h3,10H,1-2,4-5H2
• InChI Key： BHXIVJNUCBWSFO-UHFFFAOYSA-N
• SMILES： O1CCN2C(=CC(CO)=N2)C1

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on {4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-yl}methanol

Comprehensive Overview of {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol (CAS No. 623565-58-2)

The compound {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol (CAS No. 623565-58-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This molecule features a fused pyrazolo-oxazine core, which is known for its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol?" The synthesis typically involves multi-step reactions, including cyclization and functional group transformations. Recent advancements in green chemistry have also prompted scientists to explore eco-friendly catalytic methods for its production, addressing the growing demand for sustainable chemical processes. This aligns with the broader industry shift toward environmentally benign synthesis.

The pharmacological potential of {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol is another hot topic among researchers. Its scaffold is structurally similar to other bioactive heterocycles, making it a candidate for modulating various biological pathways. For instance, its derivatives are being investigated for their role in neurodegenerative disease research, a field that has seen exponential growth due to the rising prevalence of conditions like Alzheimer's and Parkinson's. This connection to central nervous system (CNS) drug development has further amplified its relevance in modern medicinal chemistry.

From a material science perspective, the compound's stability and functional group versatility make it a promising building block for designing advanced organic electronic materials. With the surge in interest for flexible electronics and optoelectronic devices, researchers are examining its potential in creating novel polymers or small-molecule semiconductors. This interdisciplinary appeal underscores its importance beyond traditional pharmaceutical applications.

In summary, {4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-yl}methanol (CAS No. 623565-58-2) represents a multifaceted compound with applications spanning drug discovery, sustainable synthesis, and advanced materials. Its growing prominence in high-impact research areas ensures it remains a subject of intense study and innovation.